Cas no 65842-01-5 (Benzonitrile, 5-chloro-2-(4-hydroxyphenoxy)-)

• Product Name: Benzonitrile, 5-chloro-2-(4-hydroxyphenoxy)-
• CAS No: 65842-01-5
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• CID: 1693740
• PubChem ID: 12940625
• Update Time: 2025-04-21

Benzonitrile, 5-chloro-2-(4-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-chloro-2-(4-hydroxyphenoxy)-
• 5-chloro-2-(4-hydroxyphenoxy)benzonitrile
• SCHEMBL11372623
• 65842-01-5
• DTXSID60513525
• AKOS011784395

• Inchi： 1S/C13H8ClNO2/c14-10-1-6-13(9(7-10)8-15)17-12-4-2-11(16)3-5-12/h1-7,16H
• InChI Key： UCNTZGVLKRZSRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 245.02444
• Monoisotopic Mass: 245.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.25